2-[(2E)-2-Penten-3-yl]pyridine

• CAS No.: 159309-81-6
• Molecular Formula: C10H13N
• Molecular Weight: 147.21692
• Synonyms: Pyridine, 2-(1-ethyl-1-propenyl)- (9CI)

Description

2-[(2E)-2-Penten-3-yl]pyridine is a pyridine derivative characterized by a pentenyl side chain in the E-configuration at the 2-position of the pyridine ring. The E-configuration of the alkenyl group enhances rigidity and influences intermolecular interactions, such as hydrogen bonding and π-π stacking, which are critical in supramolecular assembly and molecular recognition .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

The following table compares 2-[(2E)-2-Penten-3-yl]pyridine with structurally related pyridine derivatives, emphasizing substituent effects:

Compound Name	Substituent(s)	Key Structural Features	Melting Point (°C)	Molecular Weight (g/mol)	Notable Spectral Data (IR/NMR)
This compound	E-pentenyl at C2	Conjugated alkenyl chain	N/A	~163.22*	δH 5.5–6.5 ppm (alkenyl protons)
2-Amino-4-(2-chloro-5-(4-methylphenyl)pyridin-3-yl)-1-(4-methylphenyl)pyridine	Chloro, methylphenyl groups	Chlorine enhances electron withdrawal	268–287	466–545	IR: 1668 cm⁻¹ (C=O), 2201 cm⁻¹ (-CN)
2-(2-Aminoethyl)pyridine	Aminoethyl at C2	Flexible amine side chain	N/A	122.17	δH 2.8–3.2 ppm (CH₂-NH₂)
(E)-Methyl 3-(2-amino-5-methylpyridin-3-yl)acrylate	Methyl, acrylate groups	Extended π-system	N/A	~206.24*	δH 6.2–7.0 ppm (vinyl protons)

*Calculated based on molecular formula.

Physicochemical Properties

• Solubility : The alkenyl chain in this compound reduces water solubility compared to polar derivatives (e.g., 2-(2-hydroxyethoxy)pyridin-3-ol, ).
• Thermal Stability : Pyridines with bulky substituents (e.g., 4-substituted phenyl groups in ) exhibit higher melting points (>250°C) due to crystal packing, whereas the flexible alkenyl chain may lower thermal stability .